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Compound of Interest

Compound Name: 1,1-Bis(allyloxy)octane

CAS No.: 71617-17-9

Cat. No.: B12650064

Get Quote

CAS Number: 71617-17-9 Synonyms: Octanal diallyl acetal; 1,1-Diallyloxyoctane Chemical

Class: Acetal / Allyl Ether[1]

Part 1: Executive Safety Summary (Immediate
Action Card)
WARNING: Latent Toxicity Hazard While 1,1-Bis(allyloxy)octane is an acetal, its metabolic or

chemical hydrolysis releases Allyl Alcohol, a highly toxic compound readily absorbed through

the skin.[1] Treat this compound with the same rigor as free allyl alcohol to ensure maximum

safety.[1]
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Category Requirement Critical Note

Gloves
Laminate (Silver Shield/4H) or

Butyl Rubber

DO NOT USE NITRILE for

prolonged contact.[1] Allyl

moieties permeate nitrile

rapidly.[1]

Eyes Chemical Splash Goggles
Face shield required for

volumes >50 mL.[1]

Respiratory
NIOSH-Approved Organic

Vapor (OV) Respirator

Work strictly within a Fume

Hood.[1]

Body
Lab Coat (Flame Resistant

preferred)

Tyvek sleeves recommended

for transfer operations.[1]

Storage
Inert Atmosphere

(Nitrogen/Argon)

Peroxide Former: Test every 6

months. Store < 8°C.

Part 2: Chemical Hazard Analysis & Scientific
Rationale
To safely handle 1,1-Bis(allyloxy)octane, one must understand the why behind the safety

protocols. The risk profile is derived from its two primary functional groups: the Acetal linkage

and the Allyl ether tails.[1]

The Hydrolysis Threat (The "Hidden" Toxin)
Acetals are acid-sensitive.[1] Upon contact with acidic moisture (even on skin or mucous

membranes) or metabolic processing, 1,1-Bis(allyloxy)octane hydrolyzes.[1]

Mechanism:

[1]

Impact: Allyl alcohol is a lachrymator and potent toxin (Oral LD50 ~64 mg/kg in rats) that

causes liver damage.[1] Standard PPE for "generic organics" is insufficient because it fails to

block the allyl moiety effectively.[1]
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Peroxidation & Polymerization[1]
Peroxide Hazard: Like all allyl ethers, this compound reacts with atmospheric oxygen to form

unstable peroxides.[1] These can concentrate during distillation, leading to explosion

hazards.[1]

Polymerization: The allyl groups are susceptible to free-radical polymerization, potentially

generating heat if stored improperly with initiators.[1]

Predicted Physical Properties
Data estimated based on structural homologs (1,1-diethoxyethane and allyl ether).[1]

Property Value/Rating Operational Implication

Flash Point ~60-70°C (Est.)
Class IIIA Combustible Liquid.

[1] Ground all equipment.

Boiling Point >200°C

Low volatility at RT, but

hazardous aerosols can form.

[1]

Vapor Density >1 (Heavier than air)
Vapors accumulate in low

spots/sinks.[1]

Water Solubility Low (Lipophilic)

Difficult to wash off skin with

water alone; requires

soap/PEG.[1]

Part 3: PPE Selection Matrix
Glove Material Breakthrough Logic
The allyl ether functionality makes this compound a permeation risk.[1] Standard nitrile gloves

(4 mil) offer < 5 minutes of protection against allyl-containing solvents.[1]
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Define Operational Task

< 10 mL 
(Analytical)

> 10 mL 
(Synthesis/Transfer)

Double Nitrile (Change <15 min)
Incidental Contact

Fume Hood Sash < 18"

Silver Shield / 4H LaminateBest Protection

Butyl Rubber (>0.5mm)

Dexterity Needed

Add OV Respirator

Outside Hood

Click to download full resolution via product page

Figure 1: PPE Decision Logic based on volume and exposure risk.[1]

Part 4: Operational Handling Procedures
A. Storage & Inventory Management[1][2]

Inert Gas Blanket: Always backfill the container with Nitrogen or Argon after use.[1] Oxygen

promotes peroxide formation at the allyl sites.[1]

Peroxide Testing: Test for peroxides using starch-iodide paper or quant strips:

Upon Receipt: Verify baseline.

Every 6 Months: Routine check.

Before Distillation:MANDATORY. If >10 ppm, treat with ferrous sulfate or pass through

activated alumina before heating.[1]

Temp Control: Store at 2-8°C to retard hydrolysis and oxidation.

B. Reaction Setup Workflow
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Glassware Prep: Oven-dry all glassware. Moisture initiates hydrolysis.[1]

Charging the Vessel:

Place reaction vessel in a fume hood.

Wear Silver Shield gloves (or wear them under nitrile for dexterity).[1]

Use a syringe or cannula transfer for volumes < 50 mL to minimize air exposure.[1]

Quenching:

Do not quench directly with strong acid unless hydrolysis is the intended step.[1]

Neutralize reaction mixtures with Sodium Bicarbonate (

) to prevent acid-catalyzed cleavage during workup.[1]

C. Spill Response Protocol
Minor Spill (< 50 mL):

Alert personnel and isolate the area.[1][2]

Cover spill with activated charcoal or vermiculite (Avoid paper towels; high surface area can

accelerate oxidation).[1]

Clean surface with soap and water (to emulsify the lipophilic acetal).[1]

Major Spill (> 50 mL):

Evacuate lab.[1]

Do not re-enter without SCBA or Full-Face OV Respirator.[1]

Absorb with non-combustible material and dispose of as hazardous organic waste.[1]

Part 5: Disposal & Waste Management[2]
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Disposal Code: Classify as Flammable Organic Solvent (D001) with potential toxic constituents.

[1]

Segregation: Do not mix with strong acids (exothermic hydrolysis risk) or oxidizers (fire risk).

[1]

Quenching Waste: If the waste stream is acidic, neutralize to pH 7-8 before placing in the

waste drum to prevent the evolution of allyl alcohol vapors inside the drum.[1]

Labeling: Clearly tag waste containers: "Contains Allyl Ethers - Peroxide Former - Toxic

Hydrolysis Products."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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